Cas no 1781828-85-0 ((S)-Ro 32-0432)

• Product Name: (S)-Ro 32-0432
• CAS No: 1781828-85-0
• MF: C₂₈H₂₉ClN₄O₂
• MW: 489.008465528488
• CID: 4767383
• PubChem ID: 70346044
• Update Time: 2025-08-02

(S)-Ro 32-0432 Chemical and Physical Properties

Names and Identifiers

• Ro 32-0432 (hydrochloride)
• Ro 32-0432 hydrochloride
• (S)-Ro 32-0432
• Ro 32-0432 Hydrochloride; 1H-Pyrrole-2,5-dione, 3-[(8S)-8-[(dimethylamino)methyl]-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]-4-(1-methyl-1H-indol-3-yl)-, hydrochloride (1:1); 3-[(8S)-8-[(Dimethylamino)methyl]-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]-4-(1-methyl-1H-indol-3-yl)-
• 3-[(8S)-8-[(dimethylamino)methyl]-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]-4-(1-methylindol-3-yl)pyrrole-2,5-dione;hydrochloride
• CS-0120791
• SCHEMBL8321924
• DA-67254
• HY-108601A
• AKOS024456684
• 1781828-85-0
• Ro 32-0432 HCl

• Inchi： 1S/C28H28N4O2.ClH/c1-30(2)15-17-12-13-32-22-11-7-5-9-19(22)24(23(32)14-17)26-25(27(33)29-28(26)34)20-16-31(3)21-10-6-4-8-18(20)21;/h4-11,16-17H,12-15H2,1-3H3,(H,29,33,34);1H/t17-;/m0./s1
• InChI Key： HSPRASOZRZDELU-LMOVPXPDSA-N
• SMILES： Cl.O=C1C(=C(C(N1)=O)C1=CN(C)C2C=CC=CC1=2)C1C2C=CC=CC=2N2CC[C@H](CN(C)C)CC2=1

Computed Properties

• Exact Mass: 488.1979039g/mol
• Monoisotopic Mass: 488.1979039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 869
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on (S)-Ro 32-0432

Introduction to (S)-Ro 32-0432 and CAS No. 1781828-85-0

Compound with the chemical identifier CAS No. 1781828-85-0 and the enantiomerically pure form denoted as (S)-Ro 32-0432 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in medicinal chemistry and drug development. The precise stereochemistry of (S)-Ro 32-0432, characterized by its specific configuration, makes it a valuable asset in the synthesis of chiral drugs that require high enantiomeric purity.

The compound (S)-Ro 32-0432 belongs to a class of molecules that have been extensively studied for their pharmacological effects. Recent research has highlighted the importance of enantiomer specificity in drug design, emphasizing that the biological activity of a drug can be profoundly influenced by its stereochemical orientation. In this context, (S)-Ro 32-0432 has emerged as a key intermediate in the development of novel therapeutic agents that target specific biological pathways with high selectivity and efficacy.

One of the most compelling aspects of (S)-Ro 32-0432 is its role in the synthesis of advanced pharmaceuticals. The compound's structural framework provides a versatile scaffold that can be modified to produce derivatives with enhanced pharmacokinetic properties. This flexibility has made it a focal point for researchers seeking to develop new treatments for a variety of diseases, including those affecting the central nervous system, cardiovascular system, and metabolic disorders.

In recent years, there has been a surge in interest regarding the use of enantiomerically pure compounds in drug development. This trend is driven by the recognition that many drugs exhibit different biological activities depending on their stereochemical configuration. (S)-Ro 32-0432 exemplifies this principle, as its specific enantiomeric form has been shown to exhibit potent activity while minimizing unwanted side effects associated with its racemic counterpart.

The synthesis of (S)-Ro 32-0432 involves sophisticated chemical methodologies that ensure high yield and purity. Advanced techniques such as asymmetric synthesis and chiral resolution have been employed to isolate the desired enantiomer with exceptional precision. These methods not only enhance the efficiency of production but also contribute to the overall quality and consistency of pharmaceutical products derived from this compound.

From a clinical perspective, (S)-Ro 32-0432 holds promise as a lead compound for further development into therapeutic agents. Preclinical studies have demonstrated its potential in modulating key biological targets, which could lead to novel treatments for conditions that are currently difficult to manage effectively. The compound's ability to interact selectively with biological receptors suggests that it may offer therapeutic benefits with improved safety profiles compared to existing medications.

The impact of (S)-Ro 32-0432 extends beyond its immediate pharmacological applications. Its structural features have inspired new approaches in drug design, encouraging innovation in synthetic chemistry and medicinal chemistry. The compound serves as a testament to the power of stereochemistry in shaping the efficacy and safety of pharmaceuticals, underscoring the need for continued research in this area.

As research progresses, it is anticipated that (S)-Ro 32-0432 will find even broader applications in drug development and therapeutic interventions. Its unique properties make it an invaluable tool for scientists seeking to develop next-generation pharmaceuticals with enhanced therapeutic benefits. The ongoing exploration of its potential will undoubtedly contribute to advancements in healthcare and improve patient outcomes worldwide.